Cas no 2228205-48-7 (2-(3,5-dimethoxypyridin-4-yl)propanenitrile)

• Product Name: 2-(3,5-dimethoxypyridin-4-yl)propanenitrile
• CAS No: 2228205-48-7
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 6593061
• PubChem ID: 165979776
• Update Time: 2025-05-20

2-(3,5-dimethoxypyridin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxypyridin-4-yl)propanenitrile
• EN300-1825155
• 2228205-48-7

• Inchi： 1S/C10H12N2O2/c1-7(4-11)10-8(13-2)5-12-6-9(10)14-3/h5-7H,1-3H3
• InChI Key： IIGUFBROKGLMOS-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1C(C#N)C)OC

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(3,5-dimethoxypyridin-4-yl)propanenitrile

Introduction to 2-(3,5-dimethoxypyridin-4-yl)propanenitrile (CAS No. 2228205-48-7)

2-(3,5-dimethoxypyridin-4-yl)propanenitrile (CAS No. 2228205-48-7) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with methoxy groups and a propanenitrile moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 2-(3,5-dimethoxypyridin-4-yl)propanenitrile is composed of a pyridine ring with methoxy groups at the 3 and 5 positions, and a propanenitrile group attached to the 4-position of the pyridine ring. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity. The methoxy groups are known to enhance lipophilicity and improve the solubility of the compound, while the nitrile group can participate in various chemical reactions, making it a versatile building block in synthetic chemistry.

In recent years, there has been a growing interest in the development of small molecules with potent biological activities for use in drug discovery. 2-(3,5-dimethoxypyridin-4-yl)propanenitrile has been identified as a potential lead compound due to its unique structure and promising pharmacological properties. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels.

One of the key areas of research involving 2-(3,5-dimethoxypyridin-4-yl)propanenitrile is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit inhibitory activity against certain kinases, which are critical enzymes in cellular signaling pathways. Kinase inhibitors are an important class of drugs used in the treatment of cancer and other diseases characterized by aberrant cellular signaling. The ability of 2-(3,5-dimethoxypyridin-4-yl)propanenitrile to selectively inhibit these kinases makes it a valuable candidate for further development as a therapeutic agent.

Beyond its enzymatic inhibition properties, 2-(3,5-dimethoxypyridin-4-yl)propanenitrile has also shown promise in modulating receptor activity. Receptors are protein molecules that bind to specific ligands and trigger cellular responses. The compound's ability to interact with receptors such as G-protein coupled receptors (GPCRs) and nuclear receptors has been explored in several studies. These interactions can lead to various physiological effects, including modulation of neurotransmitter release and gene expression.

In addition to its direct biological activities, 2-(3,5-dimethoxypyridin-4-yl)propanenitrile has also been investigated for its potential as a scaffold for the development of more complex molecules. The core structure of this compound can be modified through various synthetic strategies to introduce additional functional groups or alter existing ones. This flexibility allows researchers to fine-tune the pharmacological properties of the molecule, optimizing its potency and selectivity for specific targets.

The synthesis of 2-(3,5-dimethoxypyridin-4-yl)propanenitrile typically involves multi-step reactions that are well-established in organic chemistry. One common approach involves the condensation of 3,5-dimethoxypyridine with an appropriate nitrile precursor followed by further functionalization steps. The choice of synthetic route can significantly impact the yield and purity of the final product, making it essential to optimize these processes for large-scale production.

To further understand the biological activities of 2-(3,5-dimethoxypyridin-4-yl)propanenitrile, extensive in vitro and in vivo studies have been conducted. In vitro assays have demonstrated its ability to inhibit specific enzymes and modulate receptor activity at low concentrations. These findings have been corroborated by in vivo studies using animal models, which have shown that the compound can effectively reach target tissues and exert its intended effects without significant toxicity.

The safety profile of 2-(3,5-dimethoxypyridin-4-yl)propanenitrile is another critical aspect that has been thoroughly investigated. Preclinical studies have evaluated its toxicity levels across various dose ranges and administration routes. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-(3,5-dimethoxypyridin-4-yl)propanenitrile (CAS No. 2228205-48-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for drug discovery efforts targeting various disease pathways. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for future clinical use.